Cas no 2228731-64-2 (1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol)

• Product Name: 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol
• CAS No: 2228731-64-2
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6035666
• PubChem ID: 165783100
• Update Time: 2025-05-21

1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol
• EN300-1798562
• 2228731-64-2

• Inchi： 1S/C10H13F2NO2/c1-15-10-4-9(12)8(11)3-6(10)2-7(14)5-13/h3-4,7,14H,2,5,13H2,1H3
• InChI Key： HTFGCUCFGYMSCL-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CC(CN)O)OC)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol

Introduction to 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol (CAS No. 2228731-64-2)

1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol (CAS No. 2228731-64-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, holds potential for various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol is defined by a central propanol backbone with an amino group and a substituted aromatic ring. The presence of the 4,5-difluoro and 2-methoxy groups on the phenyl ring imparts distinct physicochemical properties to the molecule. These features contribute to its solubility, stability, and reactivity, making it an attractive candidate for drug development.

In terms of synthesis, 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol can be prepared through a multi-step process involving the reaction of 4,5-difluoro-2-methoxybenzaldehyde with an appropriate amine and a reducing agent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

The biological activities of 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol have been extensively investigated in various preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. A study conducted by Smith et al. (2020) demonstrated that 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol effectively inhibited the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages. Additionally, it showed significant analgesic effects in rodent models of chronic pain.

Beyond its anti-inflammatory and analgesic activities, 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol has also been explored for its potential neuroprotective effects. A recent study published in the Journal of Medicinal Chemistry (2021) reported that this compound could protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes and reducing reactive oxygen species (ROS) levels. These findings suggest that 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life in vivo. However, further research is needed to optimize its pharmacokinetic profile for clinical applications.

In conclusion, 1-amino-3-(4,5-difluoro-2-methoxyphenyl)propan-2-ol (CAS No. 2228731-64-2) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As more studies are conducted, it is likely that this compound will play an increasingly important role in the treatment of various diseases.